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Compound of Interest

Compound Name: 3-Chloroquinolin-6-amine

Cat. No.: B564207 Get Quote

Synthetic Strategies
The synthesis of substituted chloro-aminoquinolines can be achieved through several

established chemical pathways. A generalized approach often begins with a suitably

substituted aniline, which undergoes cyclization to form the quinoline core, followed by

chlorination and amination steps. The precise sequence of these reactions can be adapted to

achieve the desired substitution pattern.

A representative synthetic workflow is visualized below, starting from a haloaniline precursor.

This multi-step process typically involves condensation, cyclization, chlorination, and finally,

amination to yield the target scaffold.[2]
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Core Synthesis

Functionalization

4-Haloaniline
Precursor

β-Anilinoacrylate
Intermediate

Condensation
(e.g., with ethyl acetoacetate)

6-Halo-4-hydroxy-quinolin-2(1H)-one

Thermal Cyclization
(e.g., Dowtherm A)

6-Halo-2,4-dichloroquinoline

Chlorination
(e.g., POCl₃)

6-Halo-4-chloroquinolin-amine
Derivative

Selective Amination
(at C4 position)

Final 3-Substituted-6-Chloroquinolin-Amine Analog

Further Modification
(e.g., at C3 position)
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Key Modification Points

Resulting Pharmacological Impact

Chloro-Amino-Quinoline Scaffold

N-Substituents
(Side Chains)

Chlorine Position
(C6, C7)

Other Positions
(C2, C3, C4)

Potency (IC₅₀/EC₅₀) Target SelectivityPharmacokinetics
(ADME Properties)

Receptor Tyrosine
Kinase (RTK) RAS RAF

MEK ERK Cell Proliferation,
Survival, Angiogenesis

Chloro-Amino-Quinoline
Kinase Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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